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Compound of Interest

3'-
Compound Name:
(Trifluoromethylthio)acetophenone

Cat. No. B1303372

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers an in-depth overview of the available safety information for 3'-
(Trifluoromethylthio)acetophenone, a compound of interest in contemporary chemical
research and drug discovery. Due to the limited availability of a comprehensive Safety Data
Sheet (SDS), this document synthesizes the most current and reliable data, primarily from the
PubChem database, to guide laboratory professionals in the safe handling and management of
this substance. It is imperative to note that this guide is not a substitute for a manufacturer-
provided SDS, which should be consulted whenever available.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information. For 3'-
(Trifluoromethylthio)acetophenone, the following GHS classifications have been reported[1].

Table 1: GHS Hazard Statements for 3'-(Trifluoromethylthio)acetophenone[1]
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Hazard Code

Hazard Statement

Hazard Class

Acute toxicity, oral (Category

H302 Harmful if swallowed 2
] ] ] Acute toxicity, dermal
H312 Harmful in contact with skin
(Category 4)
o Skin corrosion/irritation
H315 Causes skin irritation
(Category 2)
) S Serious eye damage/eye
H319 Causes serious eye irritation L
irritation (Category 2A)
. Acute toxicity, inhalation
H332 Harmful if inhaled
(Category 4)
Specific target organ toxicity,
H335 May cause respiratory irritation  single exposure; Respiratory
tract irritation (Category 3)
Pictogram:

Signal Word: Warning[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties of 3'-(Trifluoromethylthio)acetophenone[1]
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Property Value

Molecular Formula CoH7F30S

Molecular Weight 220.21 g/mol

IUPAC Name 1-[3-(trifluoromethylsulfanyl)phenyllethanone
CAS Number 56773-33-2

Recommended Safety Protocols

Given the GHS hazard classifications, stringent adherence to standard laboratory safety
protocols is essential when working with 3'-(Trifluoromethylthio)acetophenone. The following
workflow outlines the general procedure for handling a chemical spill, a critical aspect of

laboratory safety.
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Chemical Spill Response Workflow

Evacuate Immediate Area & Alert Others

Assess the Spill
(Identify substance, quantity, and hazards)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator if necessary)

Contain the Spill
(Use appropriate absorbent material)

Neutralize (if applicable)
& Clean Up Spill Residue

Decontaminate Area & Equipment

Dispose of Contaminated Materials
(Follow institutional hazardous waste procedures)

Document the Incident

Click to download full resolution via product page

Caption: Workflow for a laboratory chemical spill response.
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Logical Framework for Personal Protective
Equipment (PPE) Selection

The selection of appropriate PPE is dictated by the known hazards of a chemical. The following
diagram illustrates the decision-making process for PPE selection when handling 3'-
(Trifluoromethylthio)acetophenone.

PPE Selection Logic for 3'-(Trifluoromethylthio)acetophenone

R T Fume Hood or Respirator
P Y (Based on ventilation assessment)
Identified Hazards:
- Skin Irritant (H315)
- Eye Irritant (H319) ) :
- Harmful if Inhaled (H332) Eye Protection Safety Goggles/Face Shield
- Harmful if Swallowed (H302)

- Harmful in Contact with Skin (H312) ¢

@rotection D) Lab Coat

Chemical Resistant Gloves

Click to download full resolution via product page
Caption: Decision logic for selecting appropriate PPE.

In conclusion, while a comprehensive SDS for 3'-(Trifluoromethylthio)acetophenone is not
readily available in the public domain, the existing GHS data underscores the need for careful
handling. Researchers, scientists, and drug development professionals must employ robust
safety measures, including the use of appropriate personal protective equipment and
adherence to established protocols for chemical handling and spill management, to mitigate
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potential risks. Continuous monitoring of supplier and regulatory databases for an updated and
complete SDS is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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